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Quantitative 4,5-DCQA Content in Asteraceae
Plants

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,5-Dicaffeoylquinic acid

CAS No.: 14534-61-3

Cat. No.: S622082

The table below summarizes the concentration of 4,5-DCQA found in various Asteraceae plants, detailing

the specific plant part used and the extraction method to aid in your experimental design.

. Extraction Reference |

Plant Species Plant Part 4,5-DCQA Content

Solvent Source
Ligularia fischeri Leaves & 50% Ethanol 11.25 mglg (Freeze-dried [1] [2]
(from Nonsan, Stems weight)
Korea)
Ligularia fischeri Leaves & 30% Ethanol 11.79 mglg (Freeze-dried [1] [2]
(from Nonsan, Stems weight)
Korea)
Ligularia fischeri Leaves & 100% Distilled 3.38 mglg (Freeze-dried [1] [2]
(from Nonsan, Stems Water weight)
Korea)
Artemisia umbrosa Leaves or Not Specified 3.7% (Total dicaffeoylquinic [3]
(Wild Mugwort) Whole (Total content in acids, predominantly 1,5-,

Plant crude extract) 3,5-, and 4,5-DCQA)

Pluchea indica Leaves 50% Ethanol Identified among six [4]

(Ultrasound caffeoylquinic acid
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. Extraction Reference |

Plant Species Plant Part 4,5-DCQA Content
Solvent Source
Extraction) derivatives

Tolpis barbata Aerial Parts  Not Specified Identified as a major phenolic  [5]

compound
Pseudoconyza Ethanolic Ethanol Identified via HPLC; shown [6]
viscosa Extract to have significant

antioxidant potential via
molecular docking

Detailed Experimental Protocols

For reliable isolation and quantification of 4,5-DCQA, here are two validated experimental workflows you

can adapt.

Protocol 1: HPLC-MS/MS Analysis for Quantification

This method, used for Ligularia fischeri, is ideal for precise quantification and validation [1] [2].

e Sample Preparation:

o Extraction: Use 5 g of freeze-dried, powdered leaves/stems. Extract with 50 mL of solvent
(e.g., 30% or 50% ethanol) in a water bath at 60°C for 72 hours.
o Post-processing: Centrifuge the extract at 3000 rpm for 10 minutes. Filter the supernatant and
concentrate using a rotary evaporator (100 rpm, 45°C) to remove ethanol. Finally, lyophilize the

extract to a powder.

o For HPLC: Re-dissolve the sample powder in methanol to a concentration of 1 mg/mL. Filter

through a 0.45 pm PVDF syringe filter before injection.

¢ HPL.C-MS/MS Conditions:

o Apparatus: Shimadzu Nexera Lite LC-40D HPLC system coupled with a Sciex X500R Q-TOF

mass spectrometer.

o Column: Prontosil C18 column (250 mm x 4.6 mm, 5 pym).
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o Mobile Phase:
= Solvent A: Deionized water with 0.1% formic acid.
= Solvent B: Acetonitrile with 0.1% formic acid.
o Gradient Elution: | Time (min) | % Solvent B | | | |]0]10% ||10]|15% || 20 |
20% || 30| 25% | |40 |40% || 50| 70% || 60| 95% || 70 | 95% |
o Flow Rate: 0.5 mL/min.
o Detection: UV/DAD at 284 nm.
o MS Parameters: ESI-positive ion mode; mass scan range m/z 100-2000; source temperature
500°C; spray voltage 5500 V.

Protocol 2: General Extraction and Purification

This broader method, outlined for Artemisia umbrosa, is a good starting point for obtaining a crude extract

rich in 4,5-DCQA [3].
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(Caption: Workflow for the general extraction and purification of 4,5-DCQA from plant material.)

Bioactive Potential & Research Applications

4,5-DCQA is a compound of high interest due to its multifaceted bioactivity, which supports its potential in

drug development [7]:
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e Antioxidant & Neuroprotective: Functions as an excellent antioxidant and exhibits neuroprotective

properties, including inhibition of amyloid-$ protein aggregation, which is relevant to Alzheimer's
disease research.

¢ Antiviral: Shows anti-HIV activity by effectively inhibiting HIV-1 reverse transcriptase.
¢ Anti-inflammatory: Contributes to anti-inflammatory effects, as seen in related dicaffeoylquinic acids.

Recent computational studies on Pseudoconyza viscosa suggest that dicaffeoylquinic acid has a significant

binding potential to human peroxiredoxin 5, a key antioxidant enzyme, underscoring its therapeutic promise

[6].

Key Research Considerations

¢ Optimize Extraction: Ethanol concentrations around 30-50% often yield higher 4,5-DCQA amounts
compared to pure water, offering a balance between efficiency and environmental safety [1] [2].
e Account for Variability: The content of 4,5-DCQA can be significantly influenced by the plant's

geographical origin and growing conditions [1]. Using standardized, authenticated plant material
is crucial for reproducible results.

e Leverage Elicitors: Biotic elicitors like yeast extract have been shown to enhance the synthesis of
caffeoylquinic acids in other Asteraceae plants (e.g., Arnica montana), suggesting a viable strategy to
increase 4,5-DCQA yield in vitro [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Quantitative 4,5-DCQA Content in Asteraceae Plants]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b622082#natural-sources-of-

4-5-dcga-asteraceae-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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